Cas no 56548-45-9 (3,5-Octanediol, 3,7-dimethyl-)

• Product Name: 3,5-Octanediol, 3,7-dimethyl-
• CAS No: 56548-45-9
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 348531
• PubChem ID: 14178926
• Update Time: 2025-04-19

3,5-Octanediol, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Octanediol, 3,7-dimethyl-
• 3,7-dimethyloctane-3,5-diol
• LogP
• 56548-45-9
• 3,7-dimethyl-3,5-octanediol
• DTXSID70557071

• Inchi： 1S/C10H22O2/c1-5-10(4,12)7-9(11)6-8(2)3/h8-9,11-12H,5-7H2,1-4H3
• InChI Key： CPHYGNMPAFEQLM-UHFFFAOYSA-N
• SMILES： OC(C)(CC)CC(CC(C)C)O

Computed Properties

• Exact Mass: 174.16206
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.92
• Boiling Point: 248.904°C at 760 mmHg
• Flash Point: 106.181°C
• Refractive Index: 1.454
• PSA: 40.46